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Compound of Interest

1-Bromo-3-(bromomethyl)-2-
Compound Name:

chlorobenzene
CAS No.: 1044256-89-4
Cat. No.: B1289238

Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Analysis of 1-Bromo-3-(bromomethyl)-2-chlorobenzene and Related
Isomers

This technical document provides a detailed overview of the molecular weight and
physicochemical properties of brominated chlorobenzene derivatives. It is intended to serve as
a valuable resource for researchers and professionals engaged in drug development and
chemical synthesis.

Introduction

The compound 1-Bromo-3-(bromomethyl)-2-chlorobenzene was the subject of a
comprehensive search across multiple chemical databases. However, no definitive entry or
corresponding physicochemical data could be located for this specific isomeric structure.

In the interest of providing valuable and actionable information, this guide will focus on the
closely related and structurally characterized isomer, 2-Bromo-1-(bromomethyl)-3-
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chlorobenzene. It is crucial to note that while these compounds share the same elemental
composition, their distinct structural arrangements will result in different physicochemical
properties and biological activities.

Physicochemical Data of 2-Bromo-1-
(bromomethyl)-3-chlorobenzene

The following table summarizes the key quantitative data for 2-Bromo-1-(bromomethyl)-3-
chlorobenzene, a structural isomer of the requested compound.

Property Value Source

Molecular Weight 284.37 g/mol PubChem[1]
Molecular Formula C7HsBr2Cl PubChem[1]
CAS Number 220453-60-1 PubChem[1]

2-bromo-1-(bromomethyl)-3-
IUPAC Name PubChem[1]
chlorobenzene

2-Bromo-3-chlorobenzyl
Synonyms ] PubChem[1]
bromide

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of halogenated organic
compounds are extensive and varied. A general workflow for the characterization of a novel or
uncharacterized compound like 1-Bromo-3-(bromomethyl)-2-chlorobenzene would typically
involve the following stages.
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Synthesis & Purification

[ Chemical Synthesis j

[Purification (e.g., Chromatography, Recrystallization)j
- J

[Structural Elucidation & Purity Analysis\

[ NMR Spectroscopy (*H, 13C) j

[ Mass Spectrometryj

[ IR Spectroscopyj

Purity Assessment (e.g., HPLC, GC) j

- J
/o )

Physicochemical Characterization

[ Melting Point Determination j

[ Solubility Studies ]

[ LogP Determination j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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